Cas no 944902-41-4 (Ethyl 2-(5-Amino-2-pyrimidyl)acetate)

Ethyl 2-(5-Amino-2-pyrimidyl)acetate structure
944902-41-4 structure
Product Name:Ethyl 2-(5-Amino-2-pyrimidyl)acetate
CAS No:944902-41-4
MF:C8H11N3O2
MW:181.191841363907
MDL:MFCD10697181
CID:1057469
PubChem ID:55262618
Update Time:2025-04-20

Ethyl 2-(5-Amino-2-pyrimidyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(5-Amino-2-pyrimidyl)acetate
    • Ethyl (5-amino-2-pyrimidinyl)acetate
    • ETHYL 2-(5-AMINOPYRIMIDIN-2-YL)ACETATE
    • 6667AJ
    • Ethyl2-(5-Amino-2-pyrimidyl)acetate
    • AB59192
    • SY024379
    • ETHYL (5-AMINOPYRIMIDIN-2-YL)ACETATE
    • AC2279
    • MFCD10697181
    • A859380
    • SCHEMBL21880026
    • CS-11544
    • FT-0749784
    • AKOS006302721
    • 944902-41-4
    • DA-34453
    • MDL: MFCD10697181
    • Inchi: 1S/C8H11N3O2/c1-2-13-8(12)3-7-10-4-6(9)5-11-7/h4-5H,2-3,9H2,1H3
    • InChI Key: OHSHRIGPWMWHLW-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1N=CC(=CN=1)N)=O

Computed Properties

  • Exact Mass: 181.08500
  • Monoisotopic Mass: 181.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.1
  • XLogP3: -0.3

Experimental Properties

  • PSA: 78.10000
  • LogP: 0.74560

Ethyl 2-(5-Amino-2-pyrimidyl)acetate Pricemore >>

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